BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: JNJ-DGAT2-A and Lipid
Metabolism

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Jnj dgat2-A
Cat. No.: B10788057
Get Quote
\ J

Executive Summary

JNJ-DGAT2-A (CAS: 1962931-71-0) is a highly potent, selective small-molecule inhibitor of
Diacylglycerol Acyltransferase 2 (DGAT2).[1][2] Unlike its isozyme DGAT1, which primarily
manages dietary fat absorption in the intestine, DGAT2 is the dominant driver of hepatic
triglyceride (TAG) synthesis and Very Low-Density Lipoprotein (VLDL) secretion.

This guide details the mechanistic utility of INJ-DGAT2-A as a chemical probe to dissect the
Kennedy Pathway. It provides validated protocols for distinguishing de novo lipogenesis from
re-esterification using stable isotope tracing—a critical distinction in Non-Alcoholic
Steatohepatitis (NASH) and Metabolic Dysfunction-Associated Steatotic Liver Disease
(MASLD) research.

Key Compound Attributes
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Property Metric Context

Measured in human DGAT2-
Potency (IC50) 140 nM (0.14 pMm) _

expressing Sf9 membranes.[1]
Selectivity >70-fold vs. DGAT1 and MGAT2.[2][3]

Blocks the final step of TAG
Mechanism Reversible Inhibition synthesis (DAG

TAG).

Differentiates DGAT1 vs.
Primary Utility Hepatic Steatosis Probe DGAT2 contribution to lipid

droplets.

Mechanistic Foundation: The Kennedy Pathway

To deploy JNJ-DGAT2-A effectively, one must understand its precise intervention point. The
synthesis of triglycerides occurs via the sn-glycerol-3-phosphate pathway (Kennedy Pathway).

The Isozyme Dichotomy

o DGATL1: Located in the ER; high capacity, low affinity for substrates. Protects the ER from
lipotoxicity by rapidly esterifying excess fatty acids.

o DGAT2: Located in the ER and Lipid Droplets (LDs); lower capacity, high affinity. It is
functionally coupled to de novo lipogenesis (DNL) enzymes (like FASN and SCD1) and is the
primary regulator of VLDL-TAG secretion.

JNJ-DGAT2-A specifically uncouples DNL from TAG storage, forcing hepatocytes to oxidize
fatty acids or divert them to phospholipid synthesis, thereby reducing steatosis without the
gastrointestinal side effects associated with DGAT1 inhibition.

Pathway Visualization

The following diagram illustrates the enzymatic cascade and the specific blockade by JNJ-
DGAT2-A.
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Figure 1: The Kennedy Pathway of Triglyceride Synthesis. JINJ-DGAT2-A selectively blocks the
DGAT2-mediated conversion of DAG to TAG, sparing the DGAT1 pathway.
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Experimental Protocols: Validating DGAT2 Inhibition

To ensure data integrity, researchers must use assays that can distinguish between the
activities of DGAT1 and DGAT2. The following protocol uses Stable Isotope Tracing, the gold
standard for validating JNJ-DGAT2-A activity in cellular models (e.g., HepG2 or primary
hepatocytes).

Protocol A: 13C-Labeled Glycerol Flux Assay

Rationale: This assay tracks the incorporation of glycerol into newly synthesized triglycerides.
Since DGAT?2 is tightly coupled to glycerol incorporation via DNL, this readout is highly
sensitive to INJ-DGAT2-A.

Materials:
e Cell Line: HepG2 (ATCC HB-8065) or Primary Human Hepatocytes.

Tracer: [U-13C3, D5]-Glycerol (Cambridge Isotope Laboratories).

Inhibitor: INJ-DGAT2-A (Stock: 10 mM in DMSO).

Control: T863 (DGAT1-selective inhibitor) for counter-screening.

Detection: LC-MS/MS (e.g., Sciex Triple Quad).

Step-by-Step Methodology:
o Cell Seeding:

o Seed HepG2 cells in 6-well plates at

cells/well.

o Culture in MEM + 10% FBS for 24 hours until 80% confluence.
e Compound Pre-incubation (The "Loading" Phase):

o Wash cells 2x with PBS.
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o Add serum-free media containing JNJ-DGAT2-A at varying concentrations (0.1 uM — 10
UM).

o Critical Control: Include a DMSO vehicle control (0.1% v/v).

o Incubate for 1 hour at 37°C. This ensures the inhibitor occupies the active site before
substrate flux begins.

* |sotope Labeling:
o Spike the media with [U-13C3, D5]-Glycerol to a final concentration of 100 uM.

o Optional: Add 200 uM Oleic Acid:BSA (2:1 molar ratio) to drive high-throughput TAG
synthesis if modeling steatosis.

o Incubate for 2—4 hours.
 Lipid Extraction (Modified Bligh-Dyer):

o Aspirate media and wash cells with ice-cold PBS.

[e]

Add 800 pL methanol:water (1:1) to lyse cells. Scrape and transfer to glass vials.

o

Add 400 pL chloroform. Vortex vigorously for 1 minute.

[¢]

Centrifuge at 3,000 x g for 10 mins at 4°C.

o

Collect the lower organic phase (chloroform layer) containing lipids.

e LC-MS/MS Analysis:
o Dry the organic phase under nitrogen gas. Reconstitute in isopropanol:methanol (1:1).
o Target specific TAG transitions.

o Data Output: Measure the ratio of Labeled TAG (containing 13C-glycerol backbone) vs.
Unlabeled TAG.

Expected Results & Validation Criteria:
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e Dose Response: INJ-DGAT2-A should inhibit labeled TAG formation with an IC50

0.5 - 1.0 uM in whole cells (higher than the 0.14 uM enzyme assay due to cellular
permeability).

o Specificity Check: Total TAG mass may not drop significantly in 4 hours, but the rate of new
synthesis (flux) must drop >90% at 10 uM.

Data Synthesis & Comparative Pharmacology

When designing studies, it is critical to benchmark JNJ-DGAT2-A against other agents. The
table below synthesizes data from key reference studies (Qi et al., Irshad et al.).

ble 1: C . file of DC hibi

PF-06865571

Feature JNJ-DGAT2-A T863

(Ervogastat)
Target DGAT2 DGAT1 DGAT2
Primary IC50 140 nM ~15 nM ~10 nM
Selectivity >70x vs DGAT1 >100x vs DGAT2 High

Effect on VLDL

Significant Reduction

Minimal Effect

Significant Reduction

Lipid Droplet
Morphology

Reduces LD size &

number

Minimal impact on LD

size

Reduces LD size

Clinical Status

Preclinical Tool

Preclinical Tool

Phase 2
(NASH/MASH)

Experimental Workflow Visualization

The following diagram outlines the logical flow for a "Rescue Experiment"” to prove DGAT2

specificity. If INJ-DGAT2-A effects are reversed by providing downstream products, the

mechanism is on-target.
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Figure 2: Logical flow for validating on-target pharmacology. Accumulation of the substrate
(DAG) confirms the blockade point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. medchemexpress.com [medchemexpress.com]

2. JNJ DGAT2-A | Diacylglycerol O-Acyltransferase | Tocris Bioscience [tocris.com]

3. Tocris Bioscience JNJ DGAT2-A 10 mg | Buy Online | Tocris Bioscience™ | Fisher
Scientific [fishersci.com]

4. INJ-DGAT2-A | DGATZ inhibitor | CAS# 1962931-71-0 | InvivoChem [invivochem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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